Cas no 1155165-36-8 (1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol
• CAS No: 1155165-36-8
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 5157121
• PubChem ID: 43499292
• Update Time: 2026-03-04

1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(3-chloro-4-fluorophenyl)ethyl]amino]-
• 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol

• Inchi： 1S/C11H15ClFNO/c1-7(15)6-14-8(2)9-3-4-11(13)10(12)5-9/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key： LFWRALYVGAFSJY-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(F)C(Cl)=C1)C)C(O)C

Additional information on 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol

Professional Introduction to Compound with CAS No. 1155165-36-8 and Product Name: 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol

Compound with the CAS number 1155165-36-8 and the product name 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 3-chloro-4-fluorophenyl group, which is known for its ability to enhance binding affinity and selectivity in biological targets. This feature makes it particularly valuable for the design of novel therapeutic agents targeting various diseases.

The 1-(3-chloro-4-fluorophenyl)ethylamino moiety in the compound’s name is a critical pharmacophore that contributes to its pharmacological activity. This group is frequently employed in the synthesis of bioactive molecules due to its ability to interact with specific receptors and enzymes in biological systems. The presence of both chlorine and fluorine atoms in the aromatic ring further modulates the electronic properties of the molecule, influencing its reactivity and metabolic stability. These structural features are essential for optimizing drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol compound has shown promise as a lead molecule in this context. Preclinical studies have demonstrated its ability to inhibit specific kinases by binding to their active sites, thereby disrupting signaling pathways that are crucial for tumor growth and survival. The 3-chloro-4-fluorophenyl group plays a pivotal role in this interaction, providing the necessary hydrophobic interactions and hydrogen bonding capabilities required for high-affinity binding.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its therapeutic efficacy. Medicinal chemists have leveraged computational modeling and high-throughput screening techniques to identify structural modifications that could improve potency and selectivity. For instance, replacing the hydroxyl group at the second carbon with other functional groups has been explored as a strategy to enhance metabolic stability while maintaining biological activity. These efforts align with current trends in drug discovery, where optimizing molecular properties is key to developing next-generation therapeutics.

The synthesis of 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of fluorinated aromatic rings is particularly noteworthy, as fluorine atoms can significantly influence drug metabolism and pharmacokinetics. This has led to increased interest in fluorinated compounds as they often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

Recent advances in analytical chemistry have enabled more detailed characterization of this compound, providing insights into its physicochemical properties and interactions with biological targets. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and understanding how it behaves within biological systems. These studies have not only confirmed the molecular structure but also provided valuable data on conformational dynamics and binding modes.

The potential therapeutic applications of 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol extend beyond oncology. Emerging research suggests that this compound may also have utility in treating inflammatory diseases by modulating immune responses through interaction with specific receptors. The 3-chloro-4-fluorophenyl group’s ability to engage with various biological targets makes it a versatile scaffold for designing molecules with multiple therapeutic effects. This versatility is highly valued in drug development, as it allows for the creation of broad-spectrum treatments that can address complex diseases more effectively.

As research continues to uncover new biological functions and pathways, the demand for innovative molecular tools like 1-{1-(3-chloro-4-fluorophenyl)ethylamino}propan-2-ol is expected to grow. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for translating these findings into clinical applications. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design platforms, scientists can accelerate the discovery process and bring new treatments to patients more rapidly.

In conclusion, compound with CAS No. 1155165-36-8 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of the 3-chloro-4-fluorophenyl group enhances its interaction with biological targets, making it a valuable lead molecule for drug development. Continued research into synthetic modifications and biological interactions will further refine its potential as a therapeutic agent, addressing unmet medical needs across various disease areas.